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Abstract

Naproanilide (CAS 52570-16-8) is a selective herbicide primarily used for the control of annual
and perennial broadleaf and cyperaceous weeds in rice paddy fields.[1] It functions as a pro-
herbicide, undergoing metabolic activation in target plants to its phytotoxic form. This document
provides a comprehensive technical overview of naproanilide, including its physicochemical
properties, mechanism of action, metabolic pathways, synthesis, and safety data. Detailed
experimental workflows and data are presented to support researchers in their work with this
compound.

Physicochemical Properties

Naproanilide is a white, odorless crystalline solid.[2] Its key physicochemical properties are
summarized in the table below, compiled from various sources.
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Property Value Reference

CAS Number 52570-16-8 [11[2][3][4]

Molecular Formula C19H17NO2 [21[3]1[41[5]

Molar Mass 291.34 g/mol [1112]131[5]

Melting Point 128 °C [2]

Boiling Point 433.35 °C (rough estimate) [2][4]

Density 1.1552 - 1.256 g/cm?3 (at 25 °C)  [2][4]

Vapor Pressure 66.66 Pa (at 110 °C); 2.16E-11 4]
mmHg (at 25°C)

Water Solubility 0.74 mg/L (at 27 °C) [2]

Solubility in Organic Solvents
(at 27 °C)

Acetone: 171 g/L, Toluene: 42
g/L, Benzene: 36 g/L, Ethanol:
17 g/L

[2]

XLogP3-AA 4.4 [5]
pKa 13.46 + 0.70 (Predicted) [4]
Stable in neutral and weakly
N acidic solutions; unstable in
Stability

alkaline or thermally strong

acidic solutions.[2]

Biological Activity and Mechanism of Action

Naproanilide itself exhibits no herbicidal activity.[1] Its selectivity and efficacy are dependent

on its metabolic conversion within the plant.

Mechanism of Action:

o Absorption: Naproanilide is absorbed through the stems and roots of the plant.[6]
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» Metabolic Activation: In the plant, naproanilide is hydrolyzed to its major and phytotoxic
metabolite, 2-(2-naphthoxy)propionic acid (NOP).[1][4] This conversion is a key factor in its
herbicidal selectivity.

o Phytotoxicity: The active metabolite, NOP, stimulates RNA synthesis, leading to uncontrolled
growth and eventual death of susceptible weeds.[6]

Selectivity: The selectivity between rice (tolerant) and weeds like Sagittaria pygmaea
(susceptible) is due to differential metabolism.

e In Rice Plants: Naproanilide is metabolized to NOP, which then undergoes rapid
hydroxylation and conjugation with glucose. This detoxification process results in only a
small amount of phytotoxic NOP accumulating.[4]

 In Susceptible Weeds: The conversion to NOP and its methyl ester (NOPM) occurs at a
much greater rate, leading to the accumulation of these phytotoxic compounds and
subsequent plant death.[4]

Naproanilide is a chiral molecule, with the R-isomeric form exhibiting approximately 8 times
more herbicidal activity than the S-form.[1]
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1. Sample’& Standard Preparation

Weigh Analytical Standard Weigh Formulated Product
Dissolve in Acetonitrile Dissolve in Acetonitrile
(200 mg/L) (Sonicate if needed)

Inject into HPLC
(C18 Column)

Elute with Mobile Phase
(ACN/Water)

Detect by UV
(220-340 nm)

3. Data Processing

Integrate Peak Area

Calculate Concentration
vs. Standard Curve

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1205083?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Naproanilide [sitem.herts.ac.uk]

e 2. 2-(2-naphthalenyloxy)-n-phenylpropanamide [chembk.com]

e 3. hpc-standards.com [hpc-standards.com]

e 4. Cas 52570-16-8, NAPROANILIDE | lookchem [lookchem.com]

e 5. Naproanilide | C19H17NOZ2 | CID 40413 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. Naproanilide [sitem.herts.ac.uk]

« To cite this document: BenchChem. [Naproanilide (CAS 52570-16-8): A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205083#naproanilide-cas-number-52570-16-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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